Cas no 2034346-20-6 (5-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}thiophene-2-carboxamide)

• Product Name: 5-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}thiophene-2-carboxamide
• CAS No: 2034346-20-6
• MF: C₁₇H₁₄ClNO₂S₂
• MW: 363.88156080246
• CID: 5334688
• Update Time: 2025-10-31

5-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)thiophene-2-carboxamide
• 5-chloro-N-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]thiophene-2-carboxamide
• 5-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}thiophene-2-carboxamide

• Inchi： 1S/C17H14ClNO2S2/c18-16-6-5-15(23-16)17(21)19-9-14(20)12-3-1-11(2-4-12)13-7-8-22-10-13/h1-8,10,14,20H,9H2,(H,19,21)
• InChI Key： DAVKOAUXYKSIHK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCC(C2C=CC(C3=CSC=C3)=CC=2)O)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 4.3
• Topological Polar Surface Area: 106

Additional information on 5-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}thiophene-2-carboxamide

Introduction to 5-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}thiophene-2-carboxamide (CAS No. 2034346-20-6)

5-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}thiophene-2-carboxamide (CAS No. 2034346-20-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a thiophene core, which is a heterocyclic aromatic ring containing sulfur, making it a valuable scaffold for the development of novel bioactive agents.

The molecular structure of 5-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}thiophene-2-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a chloro substituent at the 5-position of the thiophene ring enhances its reactivity, while the amide group at the 2-position provides a site for further chemical modifications. Additionally, the hydroxyl and phenyl groups attached to the ethyl chain introduce hydrophilicity and aromaticity, respectively, which can influence solubility and binding interactions with biological targets.

In recent years, there has been a growing interest in thiophene-based compounds due to their diverse pharmacological profiles. Studies have demonstrated that molecules containing thiophene moieties exhibit a wide range of biological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial effects. The specific arrangement of functional groups in 5-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}thiophene-2-carboxamide suggests that it may interact with various biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural features such as the thiophene ring, chloro substituent, and amide group provides multiple opportunities for optimization to enhance potency and selectivity. Current research in medicinal chemistry often focuses on developing molecules that can modulate specific biological pathways by targeting enzymes or receptors involved in disease processes.

The synthesis of 5-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}thiophene-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-(thiophen-3-yl)phenol, which is then coupled with chloroacetyl chloride to form the amide derivative. Subsequent functional group transformations, including etherification and carboxylation, yield the final product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to improve efficiency and selectivity.

The pharmacological evaluation of 5-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}thiophene-2-carboxamide has been the focus of several recent studies aimed at identifying new therapeutic agents. In vitro assays have shown that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human diseases. For instance, preliminary data suggest that it may interfere with the activity of kinases involved in cancer progression or modulate neurotransmitter receptors associated with neurological disorders.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology, thiophene-based molecules have shown promise as inhibitors of tyrosine kinases, which are critical in signal transduction pathways that drive tumor growth. Additionally, its ability to interact with neurotransmitter receptors makes it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The hydroxyl group in its structure could also contribute to its ability to cross the blood-brain barrier, enhancing its potential as a central nervous system drug.

In conclusion, 5-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}thiophene-2-carboxamide (CAS No. 2034346-20-6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive scaffold for drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies for human diseases.